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Compound of Interest

Compound Name: Indanthrene

Cat. No.: B7773128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Indanthrene, also known as Indanthrone or Pigment Blue 60, is a synthetic anthraquinone dye

recognized for its exceptional stability and deep blue hue. This technical guide provides an in-

depth overview of Indanthrene, focusing on its core chemical and physical properties,

synthesis, and toxicological profile. While primarily utilized as a high-performance pigment in

various industrial applications, this document also explores its emerging relevance in materials

science and touches upon considerations for its handling and potential biological interactions

pertinent to research and development. All quantitative data is presented in structured tables

for clarity, and key processes are visualized using workflow diagrams.

Core Compound Information
Indanthrene is a polycyclic aromatic organic compound with a complex molecular structure

that contributes to its remarkable stability.
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Identifier Value Source

Chemical Name

6,15-Dihydrodinaphtho[2,3-

a:2',3'-h]phenazine-5,9,14,18-

tetrone

[1]

Common Names
Indanthrene, Indanthrone, C.I.

Vat Blue 4, Pigment Blue 60
[1][2]

CAS Number 81-77-6 [1]

Molecular Formula C₂₈H₁₄N₂O₄ [1]

Molecular Weight 442.43 g/mol [1]

Physicochemical Properties
Indanthrene's physical and chemical characteristics are central to its application and handling.

Property Value Source

Appearance
Dark blue solid with a metallic

luster
[1]

Melting Point 470-500 °C (decomposes) [1]

Density 1.6 g/mL [1]

Solubility

Insoluble in water and most

organic solvents. Soluble in

concentrated sulfuric acid.

[3][4]

Stability
Extremely stable to light and

heat. Sensitive to chlorine.
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Indanthrene.
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Technique Data Source

UV-Visible Spectroscopy
λmax = 278 nm (on cellophane

film)
[3]

FT-IR Spectroscopy

Spectra available in databases

such as the Infrared and

Raman Users Group (IRUG)

spectral database.

[6]

Raman Spectroscopy

Spectra have been reported

and analyzed, aided by density

functional theory calculations.

[7][8]

Mass Spectrometry

Mass spectra have been used

to confirm the molecular weight

and fragmentation patterns.

[9]

¹H and ¹³C NMR

Due to its insolubility in

common NMR solvents,

obtaining ¹H and ¹³C NMR

spectra for the parent

compound is challenging.

However, spectra for soluble

derivatives have been

reported.

[9]

Experimental Protocols: Synthesis of Indanthrene
The primary method for synthesizing Indanthrene is through the dimerization of 2-

aminoanthraquinone in a strongly alkaline medium at high temperatures.

Reaction: Dimerization of 2-aminoanthraquinone via intramolecular cyclization and subsequent

oxidation.

Materials:

2-aminoanthraquinone
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Potassium hydroxide (KOH)

Oxidizing agent (e.g., potassium nitrate, KNO₃) (optional, to improve yield)

Water

Equipment:

High-temperature reaction vessel (e.g., iron or nickel crucible)

Mechanical stirrer

Furnace or high-temperature heating mantle

Buchner funnel and flask

Filter paper

Procedure:

A mixture of potassium hydroxide and an oxidizing agent is heated in the reaction vessel to a

molten state (approximately 220-235 °C).

2-aminoanthraquinone is gradually added to the molten alkali with constant stirring.

The reaction mixture is maintained at 220-235 °C for a specified period, during which the

dimerization and cyclization occur.

The reaction progress can be monitored by observing a color change in the melt.

Upon completion, the hot melt is carefully poured into water.

The suspension is boiled, and air is bubbled through to oxidize the intermediate to

Indanthrene.

The solid product is collected by filtration, washed with hot water until the filtrate is neutral,

and then dried.
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Synthesis Workflow for Indanthrene.

Toxicological and Safety Data
Understanding the toxicological profile of Indanthrene is essential for safe handling and for

evaluating its potential in applications where biological interaction is a consideration.
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Parameter Value Species Source

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat [5]

Acute Inhalation

Toxicity (LC50)
> 5.5 mg/L Rat [5]

Acute Dermal Toxicity

(LD50)
≥ 1050 mg/kg Rat [5]

Skin Irritation Non-irritating Rabbit [10]

Eye Irritation Non-irritating Rabbit [10]

Safety Precautions:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses).

Avoid dust formation, as fine particulates can pose a dust explosion risk.

Store in a dry, cool, and tightly sealed container.[10]

It is important to note that while Indanthrene itself is not classified as hazardous, it belongs to

the anthraquinone class of compounds, some of which have been associated with toxic and

carcinogenic effects.[3][11]

Applications and Relevance to Research and
Development
Indanthrene's primary use is as a pigment and vat dye due to its excellent fastness properties.

[1] However, its unique electronic and chemical properties have led to its investigation in other

fields.
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Applications and Corresponding Properties of Indanthrene.

Pigments and Dyes: Its exceptional resistance to light, heat, and weathering makes it ideal

for automotive coatings, high-quality paints, and textiles.[1]

Organic Electronics: Indanthrene has been investigated as an organic semiconductor, with

potential applications in electronic devices.[1]

Photocatalysis: Its ability to absorb light and facilitate chemical reactions has led to research

into its use as a photocatalyst, for instance, in the generation of oxygen from water.[1]

Drug Development: While direct applications of Indanthrene in drug delivery are still

emerging, its stable polycyclic structure and potential for chemical modification make it a

compound of interest.[12] The broader class of anthraquinones has been studied for various

biological activities, though the specific toxicological profile of Indanthrene must be carefully

considered.

Conclusion
Indanthrene is a well-established compound with a robust set of physicochemical properties

that have cemented its role as a high-performance pigment. For researchers and scientists, its

synthesis provides a classic example of industrial organic chemistry. For those in drug
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development, while not a therapeutic agent itself, its stable scaffold and the broader biological

activities of the anthraquinone class may offer a starting point for the design of new molecules.

Further research into its biological interactions and the development of soluble derivatives for

more detailed spectroscopic analysis will be crucial in unlocking its full potential in advanced

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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